N-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)propionamide

• IUPAC Name: N-[4-[5-(4-methoxy-N-methylanilino)-1,3,4-thiadiazol-2-yl]phenyl]propanamide
• InChI: InChI=1S/C19H20N4O2S/c1-4-17(24)20-14-7-5-13(6-8-14)18-21-22-19(26-18)23(2)15-9-11-16(25-3)12-10-15/h5-12H,4H2,1-3H3,(H,20,24)
• InChI Key: HGFWUWKSRJWJMN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C2=NN=C(S2)N(C)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds consist of asymmetric units of C16H20N2O and C14H15NO2 in orthorhombic and monoclinic crystal systems, respectively. The molecular structures of the compounds are stabilized by secondary intermolecular interactions.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Chandrakantha et al. (2014) involved the synthesis of N-[5-(4-(alkyl/aryl)-3-nitro-phenyl)-[1,3,4-thiadiazol-2-yl]-2,2-dimethyl-propionamide derivatives, starting from 5-(4-Fluoro-3-nitro-phenyl)-[1,3,4]thiadiazole-2-ylamine. These compounds were characterized by various spectral methods and tested for their antibacterial and antifungal activities, showing appreciable activity at certain concentrations (Chandrakantha et al., 2014).

Anticancer and Cytotoxicity Studies

Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and pyrazolo[1,5-a]pyrimidine derivatives, which were screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the potential anticancer applications of compounds within this chemical class (Hassan et al., 2014).

Antioxidant and Anticancer Activity

Tumosienė et al. (2020) investigated the antioxidant and anticancer activities of novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide. These derivatives exhibited significant antioxidant activity, with some showing higher efficacy than ascorbic acid, and were also tested against human glioblastoma and triple-negative breast cancer cell lines, identifying compounds with promising cytotoxicity against these cancer types (Tumosienė et al., 2020).

Nematocidal Activity

Liu et al. (2022) synthesized novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups and evaluated their nematocidal activities. Some compounds showed good activity against Bursaphelenchus xylophilus, highlighting the potential use of these compounds in addressing agricultural pests (Liu et al., 2022).